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Compound of Interest

Compound Name: 2-Butanone, 4-methoxy-

Cat. No.: B1360277 Get Quote

This technical guide provides a detailed overview of 2-Butanone, 4-methoxy-, a chemical

compound with applications in organic synthesis. The information is intended for researchers,

scientists, and professionals in the field of drug development and chemical manufacturing.

Chemical Identity and Properties
2-Butanone, 4-methoxy-, also known as 4-methoxybutan-2-one, is a ketone and an ether.[1]

[2] It is a colorless liquid at room temperature.[3]

Synonyms
A variety of synonyms are used to identify this compound in chemical literature and databases:

4-METHOXY-2-BUTANONE[1][4]

4-methoxybutan-2-one[1][2]

4-METHOXY-BUTAN-2-ONE[1]

2-Methoxyethylmethyl ketone[5]

NSC 20545[2]

Physicochemical Data
The following table summarizes the key quantitative data for 2-Butanone, 4-methoxy-.
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Property Value Source(s)

IUPAC Name 4-methoxybutan-2-one [2][6]

CAS Number 6975-85-5 [1][2][6][7]

Molecular Formula C5H10O2 [1][2][3][6][7]

Molecular Weight 102.133 g/mol [1][7]

Density 0.891 g/cm³ [3]

Boiling Point 126.9°C at 760 mmHg [3]

Melting Point approx. -86°C [3]

Flash Point 25.5°C [3]

InChI Key
DRWOJIIXBYNGGW-

UHFFFAOYSA-N
[6][7]

SMILES CC(=O)CCOC [2][7]

Experimental Protocols
Detailed experimental protocols for the synthesis or biological application of 2-Butanone, 4-
methoxy- are not extensively available in the public domain. However, synthesis methods for

structurally related compounds, such as 4,4-dimethoxy-2-butanone, have been described.

These methods often involve the reaction of a sodium butanone enol with a methanol solution

containing a strong acid like concentrated sulfuric acid, followed by distillation to purify the

product.[8] For instance, one patented method for synthesizing 4,4-dimethoxy-2-butanone

involves the Claisen ester condensation of ethyl formate and acetone with liquid sodium

methoxide to prepare the sodium butanone enol.[8]

Logical Relationship Diagram
The following diagram illustrates the key identifiers and structural representations for 2-
Butanone, 4-methoxy-.
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Identifiers for 2-Butanone, 4-methoxy-

2-Butanone, 4-methoxy-

4-methoxybutan-2-one

IUPAC Name

6975-85-5

CAS Number

C5H10O2

Molecular Formula

CC(=O)CCOC

SMILES

DRWOJIIXBYNGGW-UHFFFAOYSA-N

InChIKey
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Key Identifiers and Structural Information

Biological Activity and Applications
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Information regarding specific signaling pathways or extensive biological activities of 2-
Butanone, 4-methoxy- is limited. It is primarily utilized as an intermediate and solvent in

organic synthesis.[3] Research on related compounds, such as 4-(4-methoxyphenyl)-2-

butanone, has explored their potential as antioxidant agents.[9] However, it is crucial to note

that these findings do not directly extrapolate to 2-Butanone, 4-methoxy-. Further research is

required to elucidate the biological profile and potential applications of this specific compound

in drug development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360277?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

